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Compound of Interest

Compound Name: DL-Ornithine

Cat. No.: B143873

An in-depth exploration of the chemical properties, structure, and metabolic significance of DL-
Ornithine, tailored for scientific application.

This technical guide provides a detailed overview of DL-Ornithine, a racemic mixture of the
non-proteinogenic amino acid ornithine. It is intended to serve as a comprehensive resource for
researchers, scientists, and professionals in drug development, offering critical data on its
chemical characteristics, structural details, and key experimental methodologies.

Core Chemical Properties and Structure

DL-Ornithine is a fundamental molecule in various metabolic processes, most notably as an
intermediate in the urea cycle. Understanding its chemical and physical properties is crucial for
its application in research and pharmaceutical development.

Physicochemical Data

The following table summarizes the key quantitative data for DL-Ornithine and its commonly
used hydrochloride salt.
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Property

DL-Ornithine

DL-Ornithine
Monohydrochloride

Molecular Formula

CsH12N202[1][2][3]

CsH13CIN202[4][5][6][7]

Molecular Weight 132.16 g/mol [1][2][3][8] 168.62 g/mol [5][6][9][10][11]
CAS Number 616-07-9[1][2][3][8] 1069-31-4[4][7][9][10][11]
o ] ) 2,5-diaminopentanoic
IUPAC Name 2,5-diaminopentanoic acid[2] ) ]
acid;hydrochloride[5][6]
] ] ) ~233 °C (decomposes)[9], 291
Melting Point Not well-defined, decomposes
°C[4][10]
Solubility Soluble in water.[12] Soluble in water.[7]
) White crystalline powder.[6][7]
Appearance Crystalline powder.

[10]

Structural Representation

DL-Ornithine is a chiral molecule existing as a racemic mixture of its D- and L-enantiomers.

The structure features a five-carbon chain with amino groups at the a and & positions.

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://pubmed.ncbi.nlm.nih.gov/19213615/
https://www.researchgate.net/publication/24004671_Identification_and_quantification_of_the_atypical_metabolite_ornithine-lactam_in_human_plasma_by_liquid_chromatography-tandem_mass_spectrometry_LC-MSMS
https://www.mdpi.com/2079-7737/6/1/18
https://www.criver.com/resources/application-lc-msms-combined-protein-precipitation-and-phospholipid-removal-extraction-determination
https://www.shimadzu.com/an/apl/14259/index.html
https://pubs.acs.org/doi/10.1021/ed074p988
https://pubmed.ncbi.nlm.nih.gov/6350545/
https://pubmed.ncbi.nlm.nih.gov/19213615/
https://www.researchgate.net/publication/24004671_Identification_and_quantification_of_the_atypical_metabolite_ornithine-lactam_in_human_plasma_by_liquid_chromatography-tandem_mass_spectrometry_LC-MSMS
https://www.mdpi.com/2079-7737/6/1/18
https://pubmed.ncbi.nlm.nih.gov/16078310/
https://www.shimadzu.com/an/apl/14259/index.html
https://pubs.acs.org/doi/10.1021/ed074p988
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/232/379/lornithinedecarb.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3742577/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9117344/
https://pubmed.ncbi.nlm.nih.gov/19213615/
https://www.researchgate.net/publication/24004671_Identification_and_quantification_of_the_atypical_metabolite_ornithine-lactam_in_human_plasma_by_liquid_chromatography-tandem_mass_spectrometry_LC-MSMS
https://www.mdpi.com/2079-7737/6/1/18
https://pubmed.ncbi.nlm.nih.gov/16078310/
https://www.criver.com/resources/application-lc-msms-combined-protein-precipitation-and-phospholipid-removal-extraction-determination
https://pubmed.ncbi.nlm.nih.gov/6350545/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/232/379/lornithinedecarb.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3742577/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9117344/
https://www.researchgate.net/publication/24004671_Identification_and_quantification_of_the_atypical_metabolite_ornithine-lactam_in_human_plasma_by_liquid_chromatography-tandem_mass_spectrometry_LC-MSMS
https://www.shimadzu.com/an/apl/14259/index.html
https://pubs.acs.org/doi/10.1021/ed074p988
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/232/379/lornithinedecarb.pdf
https://www.criver.com/resources/application-lc-msms-combined-protein-precipitation-and-phospholipid-removal-extraction-determination
https://pmc.ncbi.nlm.nih.gov/articles/PMC3742577/
https://pubmed.ncbi.nlm.nih.gov/18967451/
https://pubmed.ncbi.nlm.nih.gov/6350545/
https://pubs.acs.org/doi/10.1021/ed074p988
https://pubmed.ncbi.nlm.nih.gov/6350545/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3742577/
https://www.benchchem.com/product/b143873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

s Carbamoyl
L-Ornithine Phas ke

Nl

L-Citrulline Aspartate

Arginase ASS

Argininosuccinate

:
1
ASL |
1
\ 4

L-Arginine Fumarate

ODC

Putrescine Proline Glutamate L-Arginine

NOS

Spermidine,

: Nitric Oxide
Spermine

Internal Standard Protein . . Supernatant . Tandem Mass .
Plasma Sample Addition —> ezt Collection HILIC Separation e Data Analysis

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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